Cas no 354542-40-8 (5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-1,5-apyrimidine-2-carboxylicacid)

5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-1,5-apyrimidine-2-carboxylicacid structure
354542-40-8 structure
Product Name:5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-1,5-apyrimidine-2-carboxylicacid
CAS No:354542-40-8
MF:C16H15N3O3
MW:297.308603525162
MDL:MFCD01194454
CID:1068385
PubChem ID:847250
Update Time:2025-09-25

5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-1,5-apyrimidine-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
    • 5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • SR-01000369721-1
    • 5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylicacid
    • SR-01000369721
    • 354542-40-8
    • BIM-0044177.P001
    • Oprea1_289665
    • SCHEMBL3291896
    • Oprea1_064921
    • CBMicro_044375
    • AKOS015838831
    • AK-968/37032009
    • 5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-1,5-apyrimidine-2-carboxylicacid
    • MDL: MFCD01194454
    • Inchi: 1S/C16H15N3O3/c1-3-22-12-6-4-11(5-7-12)13-8-10(2)19-15(17-13)9-14(18-19)16(20)21/h4-9H,3H2,1-2H3,(H,20,21)
    • InChI Key: LRWXFSDZTUFHKX-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C1C=C(C)N2C(=CC(C(=O)O)=N2)N=1

Computed Properties

  • Exact Mass: 297.11134135g/mol
  • Monoisotopic Mass: 297.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3

5-(4-Ethoxy-phenyl)-7-methyl-pyrazolo-1,5-apyrimidine-2-carboxylicacid Security Information

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